N-{4-[5-({2-[(3-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-4-fluorobenzamide

• Molecular Formula: C26H22FN5O3S
• Molecular Weight: 503.5 g/mol
• IUPAC Name: N-[4-[5-[2-(3-acetylanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C26H22FN5O3S/c1-16(33)19-4-3-5-22(14-19)28-23(34)15-36-26-31-30-24(32(26)2)17-8-12-21(13-9-17)29-25(35)18-6-10-20(27)11-7-18/h3-14H,15H2,1-2H3,(H,28,34)(H,29,35)
• InChI Key: RBRQBOBQAKBIMC-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)F

Description

N-{4-[5-({2-[(3-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-4-fluorobenzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{4-[5-({2-[(3-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-4-fluorobenzamide involves the inhibition of certain enzymes and pathways in the body. It has been shown to inhibit the activity of COX-2, which is an enzyme involved in inflammation. Additionally, it has been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{4-[5-({2-[(3-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-4-fluorobenzamide vary depending on the specific application. In general, it has been shown to have anti-inflammatory and anti-tumor effects, as well as potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[5-({2-[(3-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-4-fluorobenzamide in lab experiments is its potential therapeutic applications. However, one limitation is the complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research of N-{4-[5-({2-[(3-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-4-fluorobenzamide. One direction is to further investigate its potential use in treating Alzheimer's disease and other neurological disorders. Additionally, it may be useful to study its effects on other types of cancer and to investigate potential drug delivery methods for this compound.

Synthesis Methods

The synthesis of N-{4-[5-({2-[(3-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-4-fluorobenzamide involves a multi-step process that includes the reaction of various reagents. The detailed synthesis method can be found in scientific literature.

Scientific Research Applications

N-{4-[5-({2-[(3-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]phenyl}-4-fluorobenzamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, it has been studied for its potential use in treating Alzheimer's disease and other neurological disorders.